6-(3,4-dimethoxyphenyl)-8-ethoxy-1,3-dimethyl-4H-cyclohepta[c]furan-4-one

• IUPAC Name: 6-(3,4-dimethoxyphenyl)-4-ethoxy-1,3-dimethylcyclohepta[c]furan-8-one
• InChI: InChI=1S/C21H22O5/c1-6-25-19-11-15(14-7-8-17(23-4)18(10-14)24-5)9-16(22)20-12(2)26-13(3)21(19)20/h7-11H,6H2,1-5H3
• InChI Key: FCPPANKNBXQWIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=O)C2=C(OC(=C12)C)C)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H22O5
• Molecular Weight: 354.4 g/mol

Description

6-(3,4-dimethoxyphenyl)-8-ethoxy-1,3-dimethyl-4H-cyclohepta[c]furan-4-one, also known as DMEMF, is a synthetic compound with potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 6-(3,4-dimethoxyphenyl)-8-ethoxy-1,3-dimethyl-4H-cyclohepta[c]furan-4-one is not fully understood. However, studies have suggested that this compound may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound may also have anti-inflammatory and antioxidant activities by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been shown to have anti-inflammatory and antioxidant activities. This compound may have potential applications in the treatment of cancer, inflammation, and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

6-(3,4-dimethoxyphenyl)-8-ethoxy-1,3-dimethyl-4H-cyclohepta[c]furan-4-one has several advantages and limitations for lab experiments. This compound is relatively easy to synthesize using various methods. This compound has been shown to have antitumor, anti-inflammatory, and antioxidant activities, which make it a promising compound for scientific research. However, this compound has not been extensively studied in vivo, and its toxicity and pharmacokinetics are not fully understood.

Future Directions

For the study of 6-(3,4-dimethoxyphenyl)-8-ethoxy-1,3-dimethyl-4H-cyclohepta[c]furan-4-one include the investigation of its in vivo toxicity and pharmacokinetics. Further studies are needed to determine the optimal dosage and administration route of this compound for potential therapeutic use. The development of this compound derivatives with improved pharmacological properties may also be a promising direction for future research. Additionally, the investigation of the mechanism of action of this compound may provide insight into the development of new drugs for the treatment of cancer and other diseases.

Scientific Research Applications

6-(3,4-dimethoxyphenyl)-8-ethoxy-1,3-dimethyl-4H-cyclohepta[c]furan-4-one has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to have antitumor activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. This compound has also been shown to have anti-inflammatory and antioxidant activities. This compound may have potential applications in the development of new drugs for the treatment of cancer and other diseases.